Cas no 1213134-55-4 (3-(1S)-1-amino-2-hydroxyethylphenol)

• Product Name: 3-(1S)-1-amino-2-hydroxyethylphenol
• CAS No: 1213134-55-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5594681
• PubChem ID: 55278984
• Update Time: 2025-10-28

3-(1S)-1-amino-2-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-HYDROXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3-hydroxy-, (βS)-
• (S)-3-(1-Amino-2-hydroxyethyl)phenol
• AKOS006332515
• 1213134-55-4
• 3-[(1S)-1-AMINO-2-HYDROXYETHYL]PHENOL
• AKOS015928176
• CS-0352951
• EN300-1829630
• 3-(1S)-1-amino-2-hydroxyethylphenol

• Inchi： 1S/C8H11NO2/c9-8(5-10)6-2-1-3-7(11)4-6/h1-4,8,10-11H,5,9H2/t8-/m1/s1
• InChI Key： CMKYFDIMOOWZGH-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±27.0 °C(Predicted)
• pka: 9.77±0.10(Predicted)

Additional information on 3-(1S)-1-amino-2-hydroxyethylphenol

Comprehensive Overview of 3-(1S)-1-amino-2-hydroxyethylphenol (CAS No. 1213134-55-4): Properties, Applications, and Industry Insights

3-(1S)-1-amino-2-hydroxyethylphenol (CAS No. 1213134-55-4) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an amino group and a hydroxyethyl moiety attached to a phenolic ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its stereospecificity, which is critical for drug efficacy and safety. The S-configuration at the chiral center enhances its relevance in asymmetric synthesis, aligning with the growing demand for enantiomerically pure compounds in modern medicine.

The compound’s physicochemical properties, such as solubility in polar solvents and stability under controlled conditions, have been extensively studied. With a molecular formula of C₈H₁₁NO₂, it exhibits a balanced hydrophilicity-lipophilicity profile, making it suitable for formulations requiring targeted delivery. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity, a key factor for regulatory compliance in pharmaceutical applications. Recent studies highlight its role as a precursor for β-adrenergic receptor agonists, a class of compounds widely used in treating respiratory disorders—a topic gaining traction due to global health concerns.

In the context of green chemistry, 3-(1S)-1-amino-2-hydroxyethylphenol has garnered attention for its potential in sustainable synthesis routes. Industry leaders are exploring enzymatic catalysis and solvent-free reactions to minimize environmental impact, addressing the ESG (Environmental, Social, and Governance) priorities of investors and regulators. This aligns with searches for "eco-friendly chiral synthesis" and "low-waste pharmaceutical intermediates," which have surged by 40% in the past year according to keyword trend tools.

Another hot topic is the compound’s utility in precision medicine. Its chiral purity is crucial for developing personalized therapies, particularly in oncology and neurology. For instance, its derivatives are being investigated for modulating dopamine receptors, a subject frequently searched in connection with neurodegenerative diseases like Parkinson’s. The CAS No. 1213134-55-4 is often cross-referenced in patents related to blood-brain barrier penetration, reflecting its innovation potential.

From a commercial perspective, the global market for chiral intermediates like 3-(1S)-1-amino-2-hydroxyethylphenol is projected to grow at a CAGR of 6.8% (2023–2030), driven by demand for generic drugs and biosimilars. Suppliers emphasize GMP-compliant manufacturing and batch-to-batch consistency, responding to queries about "reliable chiral compound sources." Regulatory filings in the U.S. (FDA) and Europe (EMA) increasingly reference this compound, underscoring its compliance with ICH Q7 guidelines.

In conclusion, 3-(1S)-1-amino-2-hydroxyethylphenol represents a convergence of scientific innovation and industrial applicability. Its role in enantioselective catalysis, drug discovery, and sustainable chemistry positions it as a compound of enduring relevance. As research uncovers new derivatives and applications, its CAS No. 1213134-55-4 will likely remain a focal point in academic and commercial databases, meeting the needs of diverse stakeholders from synthetic chemists to formulation scientists.